Cas no 635728-49-3 (Darunavir ethanolate)

• Product Name: Darunavir ethanolate
• CAS No: 635728-49-3
• MF: C₂₉H₄₃N₃O₈S
• MW: 593.732027292252
• MDL: MFCD18251642
• CID: 823772
• PubChem ID: 23725083
• Update Time: 2025-10-24

Darunavir ethanolate Chemical and Physical Properties

Names and Identifiers

• Darunavir Ethanolate
• [14C]-Darunavir ethanolate
• DARUNAVIR ETHANOLATE (PREZISTA)
• Darunavir (Ethanolate)
• DARUNAVIR ETHANOLATE(PREZISTA) TMC114
• DARUNAVIR THANOLATE
• TMC114
• TMC-114
• UNII-33O78XF0BW
• Prezista
• 33O78XF0BW
• Prezista (TN)
• Darunavir?Ethanolate
• Prezista;TMC114
• Darunavir ethanolate (JAN)
• Darunavir-Ethanolate(Prezista)
• QWSHKNICRJHQCY-VBTXLZOXSA-N
• ABP000914
• Darunavir Ethanolate(Prezista)/TMC114
• BCP9000588
• AB2000167
• SW21905
• DARUNAVIR ETHANOLATE [WHO-DD]
• SW219052-1
• DARUNAVIR ETHANOLATE (MART.)
• CS-0750
• BD164352
• ((1S,2R)-3-(((4-AMINOPHENYL)SULFONYL)(2-METHYLPROPYL)AMINO)-2-HYDROXY-1-(PHENYLMETHYL)PROPYL)- CARBAMIC ACID (3R,3AS,6AR)-HEXAHYDROFURO(2,3-B)FURAN-3-YL ESTER MONOETHANOLATE
• (3R,3aS,6aR)-Hexahydrofuro(2,3-b)furan-3-yl ((1S,2R)-3-(((4-aminophenyl)sulfonyl)(2-methylpropyl)amino)-1-benzyl-2-hydroxypropyl)carbamate monoethanolate
• Hexahydrofuro[2,3-b]furan-3-yl hydrogen {4-[(4-aminobenzene-1-sulfonyl)(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl}carbonimidate--ethanol (1/1)
• C29H43N3O8S
• D06478
• Darunavir ethanolate- Bio-X
• (3R,3AS,6AR)-HEXAHYDROFURO(2,3-B)FURAN-3-YL ((1S,2R)-3-(((4-AMINOPHENYL)SULFONYL)(ISOBUTYL)AMINO)-1-BENZYL-2-HYDROXYPROPYL)CARBAMATE - ETHANOL (1:1)
• 635728-39-1
• DTXSID70979794
• (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl((2S,3R)-4-((4-amino-N-isobutylphenyl)sulfonamido)-3-hydroxy-1-phenylbutan-2-yl)carbamate ethanol solvate
• MFCD18251642
• AC-26777
• Ethanolate, Darunavir
• Darunavir ethanolate?
• HY-17041
• AS-35215
• DA-72565
• DARUNAVIR COMPONENT OF SYMTUZA
• DARUNAVIR ETHANOLATE COMPONENT OF PREZCOBIX
• 206361-99-1 , Darunavir
• SYMTUZA COMPONENT DARUNAVIR
• (3R,3AS,6AR)-HEXAHYDROFURO(2,3-B)FURAN-3-YL ((1S,2R)-3-(((4-AMINOPHENYL)SULFONYL)(ISOBUTYL)AMINO)-1-BENZYL-2-HYDROXYPROPYL)CARBAMATE-ETHANOL (1:1)
• S1620
• 635728-49-3
• Q27256287
• Tmc114 ethanolate
• DARUNAVIR MONOETHANOLATE [MI]
• (3R,3AS,6aR)-Hexahydrofuro[2,3-b]furan-3-yl ((2S,3R)-4-(4-amino-N-isobutylphenylsulfonamido)-3-hydroxy-1-phenylbutan-2-yl)carbamate Ethanolate
• CHEMBL1201127
• DARUNAVIR ETHANOLATE [ORANGE BOOK]
• SCHEMBL562454
• AKOS025149225
• PREZCOBIX COMPONENT DARUNAVIR ETHANOLATE
• [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate;ethanol
• DARUNAVIR ETHANOLATE [MART.]
• TMC114 (Ethanolate)
• Darunavir monoethanolate
• GLXC-02951
• DARUNAVIR ETHANOLATE [VANDF]
• SBI-0654081.0001
• ((1S,2R)-3-(((4-AMINOPHENYL)SULFONYL)(2-METHYLPROPYL)AMINO)-2-HYDROXY-1-(PHENYLMETHYL)PROPYL)-CARBAMIC ACID (3R,3AS,6AR)-HEXAHYDROFURO(2,3-B)FURAN-3-YL ESTER MONOETHANOLATE
• Rezolsta
• Darunavir (as ethanolate)
• darunavir ethanol solvate
• CCG-270170
• DARUNAVIR ETHANOLATE [JAN]
• Darunavir ethanolate

• MDL： MFCD18251642
• Inchi： 1S/C27H37N3O7S.C2H6O/c1-18(2)15-30(38(33,34)21-10-8-20(28)9-11-21)16-24(31)23(14-19-6-4-3-5-7-19)29-27(32)37-25-17-36-26-22(25)12-13-35-26;1-2-3/h3-11,18,22-26,31H,12-17,28H2,1-2H3,(H,29,32);3H,2H2,1H3/t22-,23-,24+,25-,26+;/m0./s1
• InChI Key： QWSHKNICRJHQCY-VBTXLZOXSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC(C)C)C[C@H]([C@H](CC1C=CC=CC=1)NC(=O)O[C@H]1CO[C@@H]2[C@H]1CCO2)O)(=O)=O.OCC

Computed Properties

• Exact Mass: 593.27700
• Monoisotopic Mass: 593.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 856
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169

Experimental Properties

• PSA: 169.03000
• LogP: 4.42680

Darunavir ethanolate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Darunavir ethanolate

Recent Advances in Darunavir Ethanolate (635728-49-3) Research: A Comprehensive Review

Darunavir ethanolate (CAS: 635728-49-3) is a critical antiretroviral drug widely used in the treatment of HIV-1 infection. As a protease inhibitor, it plays a pivotal role in combination therapies, particularly for patients with multidrug-resistant HIV strains. Recent studies have focused on optimizing its pharmacokinetic properties, enhancing its efficacy, and exploring novel formulations to improve patient adherence and outcomes. This research brief synthesizes the latest findings related to Darunavir ethanolate, providing insights into its mechanism of action, clinical applications, and emerging trends in its development.

A significant area of recent research involves the structural optimization of Darunavir ethanolate to overcome drug resistance. Studies have demonstrated that modifications to the chemical structure, particularly around the 635728-49-3 core, can enhance binding affinity to HIV-1 protease mutants. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that introducing specific functional groups at strategic positions improved the drug's resistance profile while maintaining its safety and tolerability. These findings are crucial for addressing the evolving challenges posed by resistant HIV strains.

Another key development in Darunavir ethanolate research is the exploration of novel drug delivery systems. Recent clinical trials have investigated long-acting injectable formulations and nanotechnology-based delivery platforms to extend dosing intervals and improve bioavailability. A phase II trial conducted in 2024 showed promising results for a monthly injectable Darunavir ethanolate formulation, which could revolutionize treatment regimens for HIV patients. These advancements not only enhance convenience but also address issues related to medication adherence, a persistent challenge in chronic HIV management.

The pharmacological profile of Darunavir ethanolate continues to be a subject of intensive investigation. Recent pharmacokinetic studies have provided new insights into drug-drug interactions, particularly with newer antiretroviral agents and common co-medications. Research published in Antimicrobial Agents and Chemotherapy in early 2024 established updated guidelines for dose adjustments when Darunavir ethanolate is co-administered with certain CYP3A4 inducers or inhibitors, ensuring optimal therapeutic outcomes while minimizing adverse effects.

Looking forward, the research landscape for Darunavir ethanolate (635728-49-3) appears poised for significant breakthroughs. Current preclinical studies are exploring its potential applications beyond HIV treatment, including investigations into its activity against other viral pathogens and possible repurposing opportunities. Additionally, the development of more cost-effective synthesis methods for 635728-49-3 could improve global access to this essential medication, particularly in resource-limited settings where the burden of HIV remains high.